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Compound of Interest

Compound Name: (1s)-7-Fluoroindanylamine

CAS No.: 1113025-33-4

Cat. No.: B3213218

Get Quote

Executive Summary
Product: (1S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine (CAS: Derivative of 1383809-95-7 family)

Primary Class: Chiral Building Block / Resolving Agent Core Advantage: The "Ortho-Fluoro

Effect." Unlike standard (1S)-1-aminoindan, the 7-fluoro substituent introduces a critical steric

and electronic lock adjacent to the chiral center.[1][2] This modification lowers basicity (pKa

modulation) and enforces a rigid envelope conformation, enhancing stereodiscrimination in

chiral resolution and increasing metabolic stability in CNS drug candidates (e.g., MAO-B

inhibitors).

Part 1: Comparative Technical Analysis
The Competitor Landscape
In the high-stakes field of chiral synthesis, three amines dominate the landscape for resolution

and auxiliary applications. The following table contrasts (1S)-7-Fluoroindanylamine with its

primary alternatives.
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Feature
(1S)-7-

Fluoroindanylamine
(1S)-1-Aminoindan

(S)-

-Methylbenzylamine

Structure
Rigid Bicyclic + peri-

Fluoro
Rigid Bicyclic Flexible Acyclic

Chiral Environment

High Constraint: 7-F

creates steric clash

with C1-amine.[1]

Moderate: Benzylic

amine constrained by

ring.

Low: Freely rotating

phenyl group.

Electronic Profile

Electron Deficient:

Inductive (-I) effect of

F lowers pKa.[1]

Electron Rich:

Standard benzylic

amine.

Neutral: Standard

benzylic amine.

Metabolic Stability

High: C-F bond blocks

metabolic oxidation at

the active site.

Moderate: Susceptible

to hydroxylation.

Low: Rapid oxidative

deamination.

Primary Utility

Specialized: CNS

drug pharmacophore

(Rasagiline analogs),

difficult resolutions.

Standard: General

resolving agent,

Rasagiline synthesis.

Commodity: General

resolving agent.

The "Ortho-Fluoro" Mechanistic Advantage
The superiority of (1S)-7-Fluoroindanylamine stems from the 7-position substitution.[1] In the

indan system, position 7 is peri (adjacent) to the C1 chiral center.

Steric Locking: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20

Å). This bulk forces the amine group into a specific orientation to minimize steric repulsion,

reducing the entropic penalty during chiral recognition events (e.g., salt crystallization or

ligand binding).

Electronic Modulation: The fluorine atom is highly electronegative. Through the inductive

effect (

-bond withdrawal), it reduces the electron density on the nitrogen lone pair.

Result: Lower pKa compared to 1-aminoindan.[1]
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Application: This allows for the resolution of weaker chiral acids that might not form stable

salts with more basic amines like phenylethylamine.

Part 2: Experimental Protocols
Synthesis & Resolution Workflow
The synthesis of enantiopure (1S)-7-Fluoroindanylamine is non-trivial due to the electronic

deactivation of the ring.[1] The following protocol outlines a robust route starting from 7-fluoro-

1-indanone, utilizing an enzymatic resolution strategy for maximum optical purity.

Protocol: Chemo-Enzymatic Synthesis
Step 1: Reductive Amination (Racemic Synthesis)[1]

Reagents: Charge a reactor with 7-fluoro-1-indanone (1.0 eq), NH₄OAc (10.0 eq), and

NaBH₃CN (1.5 eq) in Methanol.

Reaction: Stir at reflux for 12 hours. The fluorine at C7 does not interfere with imine

formation but slows reduction slightly due to sterics.

Workup: Quench with NaOH (1M), extract with MTBE. Yield: ~85% racemic amine.

Step 2: Kinetic Resolution (The Critical Step) Rationale: Chemical resolution with tartaric acid is

often inefficient for fluorinated amines due to pKa shifts. Enzymatic acylation is self-validating

and higher yielding.[1]

Setup: Dissolve racemic 7-fluoro-1-aminoindan (50 mM) in MTBE.

Catalyst: Add Candida antarctica Lipase B (CAL-B) (immobilized, 20 mg/mmol).

Acyl Donor: Add Isopropyl acetate (5.0 eq).

Incubation: Shake at 30°C. Monitor by HPLC (Chiralcel OD-H column).

Mechanism:[3][4] CAL-B selectively acylates the (R)-enantiomer, leaving the (1S)-amine

free.[1]

Separation: Filter enzyme. Wash organic phase with 1M HCl.
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Aqueous Phase: Contains (1S)-7-Fluoroindanylamine hydrochloride (Target).[1]

Organic Phase:[3][5] Contains (R)-N-acetyl-7-fluoroindanylamine.[1]

Basification: Treat aqueous phase with NaOH to pH 12, extract with DCM, dry and

concentrate.

Target Specs: >99% ee, >40% yield (theoretical max 50%).

Self-Validating Quality Control
To ensure scientific integrity, every batch must pass the "Derivatization Test" to confirm

enantiomeric excess without relying solely on optical rotation, which can be unreliable for

fluorinated compounds.[1]

Protocol: React 5 mg of product with Mosher's Acid Chloride.

Analysis:

F-NMR.

Validation: The appearance of a single fluorine signal confirms >98% ee. If split signals

appear, resolution is incomplete.

Part 3: Visualization & Pathways
Structural Logic & Synthesis Flow
The following diagram illustrates the synthesis pathway and the steric "locking" mechanism that

differentiates this scaffold.
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The 7-Fluoro Advantage
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Metabolic: Blocked Oxidation

Click to download full resolution via product page

Caption: Synthesis and enzymatic resolution pathway of (1S)-7-Fluoroindanylamine,

highlighting the divergent separation of enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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